Cas no 475295-90-0 (6-Hydroxy Chlorzoxazone-13C6)
6-Hydroxy Chlorzoxazone-13C6 structure
Product Name:6-Hydroxy Chlorzoxazone-13C6
CAS No:475295-90-0
MF:C7H4ClNO3
MW:191.520489692688
CID:1075684
Update Time:2024-11-04
6-Hydroxy Chlorzoxazone-13C6 Chemical and Physical Properties
Names and Identifiers
-
- [13C6]-6-Hydroxychlorzoxazone
- 6-Hydroxy Chlorzoxazone-13C6
- CHLORZOXAZONE-6-HYDROXY-13C6
- [13C6]-Phase I metabolite of chlozoxazone
- [13C6]-CYP2E1 reference metabolite
-
- Inchi: 1S/C7H4ClNO3/c8-3-1-4-6(2-5(3)10)12-7(11)9-4/h1-2,10H,(H,9,11)/i1+1,2+1,3+1,4+1,5+1,6+1
- InChI Key: AGLXDWOTVQZHIQ-IDEBNGHGSA-N
- SMILES: Cl[13C]1[13C](=[13CH][13C]2=[13C]([13CH]=1)NC(=O)O2)O
Computed Properties
- Exact Mass: 191.0080997 g/mol
- Monoisotopic Mass: 191.0080997 g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 191.52
- XLogP3: 1.4
- Topological Polar Surface Area: 58.6
6-Hydroxy Chlorzoxazone-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H825122-.25mg |
6-Hydroxy Chlorzoxazone-13C6 |
475295-90-0 | 25mg |
$965.00 | 2023-05-18 | ||
| TRC | H825122-2.5mg |
6-Hydroxy Chlorzoxazone-13C6 |
475295-90-0 | 2.5mg |
$ 7676.00 | 2023-09-07 | ||
| TRC | H825122-0.25mg |
6-Hydroxy Chlorzoxazone-13C6 |
475295-90-0 | 0.25mg |
$ 840.00 | 2023-02-02 | ||
| TRC | H825122-25mg |
6-Hydroxy Chlorzoxazone-13C6 |
475295-90-0 | 25mg |
$ 965.00 | 2023-09-07 | ||
| A2B Chem LLC | AW54278-2.5mg |
6-Hydroxy Chlorzoxazone-13C6 |
475295-90-0 | 2.5mg |
$7575.00 | 2024-04-20 |
6-Hydroxy Chlorzoxazone-13C6 Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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